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Cat. No.: B150757

Technical Guide: Physical Properties of Styrene
Dibromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Styrene dibromide, systematically named (1,2-dibromoethyl)benzene, is a halogenated
aromatic compound. Its physical properties, particularly its melting and boiling points, are
fundamental parameters for its purification, handling, and application in further chemical
synthesis. This technical guide provides a comprehensive overview of the melting and boiling
points of styrene dibromide, including detailed, generalized experimental protocols for their
determination.

Data Presentation

The physical properties of styrene dibromide have been reported in various chemical literature
and databases. A summary of these values is presented below for clear comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b150757?utm_src=pdf-interest
https://www.benchchem.com/product/b150757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Physical Property

Value

Conditions

Melting Point 70-74 °C[1][2] Ambient Pressure
72 °C[3] Ambient Pressure

68-73 °C[4] Ambient Pressure

Boiling Point 139-141 °CJ[1][2] 15 mmHg

254 °C[3] 760 mmHg (Atmospheric

Pressure)

Experimental Protocols

While specific experimental records for the determination of styrene dibromide's physical

constants are not detailed in readily available literature, the following represents standard and

rigorous methodologies employed for such characterizations in organic chemistry.

Melting Point Determination: Capillary Method

The melting point of a crystalline solid like styrene dibromide is typically determined using the

capillary method, which can be performed with a melting point apparatus (e.g., Mel-Temp) or a

Thiele tube.

Apparatus and Materials:

» Melting point apparatus or Thiele tube setup

o Capillary tubes (sealed at one end)

o Styrene dibromide, purified sample

e Mortar and pestle

o Thermometer (calibrated)

¢ Heating medium (silicone oil for Thiele tube)

Procedure:
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Sample Preparation: A small sample of dry, purified styrene dibromide is finely ground into a
powder using a mortar and pestle. The open end of a capillary tube is then pressed into the
powder. The tube is inverted and tapped gently to pack the powder into the sealed end,
aiming for a sample height of 2-3 mm.

Apparatus Setup (Mel-Temp): The filled capillary tube is placed in the sample holder of the
melting point apparatus.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber
band or wire, ensuring the sample is aligned with the thermometer bulb. The assembly is
then immersed in the oil of the Thiele tube.

Heating and Observation: The sample is heated rapidly to a temperature about 15-20 °C
below the expected melting point. The heating rate is then reduced to 1-2 °C per minute to
ensure thermal equilibrium.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range. A sharp melting range (typically < 1 °C) is indicative of high

purity.

Boiling Point Determination: Distillation Method under
Reduced Pressure

Given that styrene dibromide can decompose at its atmospheric boiling point, determination

under reduced pressure is the preferred method.

Apparatus and Materials:

Short-path distillation apparatus (or standard distillation setup)

Round-bottom flask

Condenser

Receiving flask
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Thermometer and adapter

Vacuum pump and pressure gauge (manometer)

Heating mantle

Boiling chips or magnetic stirrer

Styrene dibromide, purified liquid sample (if melted) or solid

Procedure:

Apparatus Assembly: The distillation apparatus is assembled. A small amount of styrene
dibromide and a few boiling chips are placed in the round-bottom flask. The thermometer is
positioned so that the top of the bulb is level with the side arm of the distillation head.

Vacuum Application: The system is connected to a vacuum pump, and the pressure is
reduced to the desired level (e.g., 15 mmHg).

Heating: The sample is heated gently. As the liquid begins to boil, the vapor will rise and
condense in the condenser.

Temperature Reading: The temperature is monitored closely. The boiling point is the
temperature at which the vapor and liquid are in equilibrium, observed as a stable
temperature reading on the thermometer while a steady stream of distillate is collected.

Data Recording: The stable temperature and the corresponding pressure are recorded as
the boiling point at that pressure.

Mandatory Visualization

The following diagram illustrates the general workflow for the experimental determination of the

physical properties of a synthesized solid organic compound like styrene dibromide.
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Workflow for Physical Property Determination of Styrene Dibromide

Synthesis & Purification

Synthesis of Styrene Dibromide

.

Purification (e.g., Recrystallization)

.

Purity Check (e.g., NMR, GC-MS)

Melting Point Determination Boiling Point Determination (Reduced Pressure)
Data Analysis

Melting Point Data
(70-74 °C)

Comparison with Literature Values

Boiling Point Data
(139-141 °C @ 15 mmHg)

Click to download full resolution via product page

Caption: Experimental workflow for determining the physical properties of styrene dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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